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Compound Name: 1-Hexylperylene

CAS No.: 143076-98-6

Cat. No.: B585519

Get Quote

This guide provides a comprehensive technical overview of 1-Hexylperylene, a molecule of

significant interest for researchers, scientists, and drug development professionals. While

specific data for this compound is limited, this document synthesizes information from the

broader class of perylene derivatives to offer field-proven insights into its synthesis, properties,

and potential applications.

Introduction: The Perylene Core and the Influence of
Alkyl Substitution
Perylene is a polycyclic aromatic hydrocarbon composed of five fused benzene rings, forming a

planar and highly conjugated π-system.[1] This extended conjugation is the source of its

remarkable photophysical properties, including strong absorption in the visible spectrum and

high fluorescence quantum yields.[2][3] These characteristics, combined with excellent

chemical, thermal, and photochemical stability, make perylene and its derivatives highly

attractive for applications in organic electronics, such as organic field-effect transistors

(OFETs), organic light-emitting diodes (OLEDs), and organic photovoltaics (OPVs).[4]
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The functionalization of the perylene core is a key strategy to modulate its properties for

specific applications. The introduction of a hexyl chain at the 1-position, creating 1-
Hexylperylene, is anticipated to significantly influence its solubility, molecular packing, and,

consequently, its electronic behavior. The alkyl chain enhances solubility in common organic

solvents, a crucial factor for solution-based processing of thin films for electronic devices.[5]

Furthermore, the steric hindrance introduced by the hexyl group can disrupt the strong π-π

stacking characteristic of the parent perylene, potentially leading to altered solid-state

morphology and charge transport properties.[4]

Physicochemical and Spectroscopic Properties
While experimental data for 1-Hexylperylene is not readily available, its properties can be

reliably inferred from the well-studied perylene core and the known effects of alkyl substitution.

General Properties
Property

Predicted
Value/Information

Source

CAS Number 143076-98-6

Molecular Formula C26H22

Molecular Weight 334.46 g/mol

Appearance
Expected to be a yellow to

orange crystalline solid
[1]

Melting Point

Lower than the parent

perylene (273-274 °C) due to

the hexyl chain disrupting

crystal packing

[1]

Solubility
The introduction of the hexyl group is expected to significantly enhance the solubility of 1-
Hexylperylene in common organic solvents compared to the sparingly soluble parent

compound.
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Solvent Predicted Solubility Rationale

Toluene Good

Perylene itself has moderate

solubility in toluene; the hexyl

chain will increase this.[1]

Chloroform Good

A common solvent for many

organic molecules, including

perylene derivatives.[6]

Tetrahydrofuran (THF) Moderate to Good

Often used for spectroscopic

analysis of perylene

derivatives.[5]

Hexane/Cyclohexane Moderate

The nonpolar hexyl chain

should improve solubility in

aliphatic solvents.[7]

Acetone Slightly Soluble
Perylene has very slight

solubility in acetone.[1]

Water Insoluble

Consistent with the

hydrophobic nature of the

perylene core and the hexyl

chain.[1]

Spectroscopic Properties
The electronic absorption and emission spectra of 1-Hexylperylene are expected to be similar

to those of the perylene core, with some subtle shifts due to the alkyl substituent.

UV-Vis Absorption: The absorption spectrum is predicted to exhibit the characteristic vibronic

structure of perylene, with major peaks in the 400-450 nm range.[3] The hexyl group, being

an electron-donating alkyl chain, may cause a slight red-shift (bathochromic shift) in the

absorption maxima compared to unsubstituted perylene.

Fluorescence Emission: 1-Hexylperylene is expected to be a strong blue-green emitter, with

emission maxima mirror-imaging the absorption spectrum. The fluorescence quantum yield

is anticipated to be high, a hallmark of the perylene chromophore.
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NMR Spectroscopy:

¹H NMR: The aromatic region will show a complex pattern of coupled protons on the

perylene core. The hexyl chain will exhibit characteristic aliphatic signals: a triplet for the

terminal methyl group (~0.9 ppm), a series of multiplets for the methylene groups, and a

triplet for the methylene group attached to the perylene ring, shifted downfield.

¹³C NMR: The spectrum will be characterized by a number of signals in the aromatic

region (120-140 ppm) corresponding to the perylene core, and aliphatic signals for the

hexyl chain.

Mass Spectrometry: The molecular ion peak (M+) would be expected at m/z = 334.46.

Fragmentation patterns would likely involve the loss of the hexyl chain or fragments thereof.

[8]

Synthesis and Purification
A plausible and efficient synthetic route to 1-Hexylperylene involves a two-step process: the

selective bromination of perylene to yield 1-bromoperylene, followed by a palladium-catalyzed

cross-coupling reaction to introduce the hexyl group.

Perylene Bromination
(e.g., NBS or Br2) 1-Bromoperylene Cross-Coupling

(Suzuki or Stille) 1-Hexylperylene
Purification

(Chromatography &
Recrystallization)

Pure 1-Hexylperylene

Click to download full resolution via product page

Caption: Synthetic workflow for 1-Hexylperylene.

Step 1: Synthesis of 1-Bromoperylene (Intermediate)
Causality: The first step is to introduce a reactive handle onto the perylene core at the desired

position. Bromination is a well-established method for the functionalization of polycyclic

aromatic hydrocarbons. The use of a mild brominating agent like N-bromosuccinimide (NBS) or

a controlled amount of bromine can favor mono-substitution.[2]
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Experimental Protocol (Illustrative):

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and protected from

light, dissolve perylene in a suitable inert solvent such as dichloromethane (DCM) or carbon

tetrachloride (CCl4).

Bromination: Slowly add a solution of N-bromosuccinimide (1.0-1.1 equivalents) in the same

solvent to the perylene solution at room temperature. The reaction progress can be

monitored by thin-layer chromatography (TLC).

Work-up: Upon completion, the reaction mixture is washed with water and an aqueous

solution of sodium thiosulfate to remove any unreacted bromine and succinimide. The

organic layer is then dried over anhydrous magnesium sulfate.

Purification: The crude product is purified by column chromatography on silica gel using a

nonpolar eluent (e.g., hexane or a hexane/toluene mixture) to isolate 1-bromoperylene.

Step 2: Synthesis of 1-Hexylperylene via Cross-Coupling
Causality: Palladium-catalyzed cross-coupling reactions are powerful tools for the formation of

carbon-carbon bonds. Both Suzuki and Stille couplings are suitable for this transformation, with

the choice often depending on the availability of reagents and tolerance of functional groups.[9]

[10]

3.2.1. Suzuki Coupling Approach

Reaction: 1-Bromoperylene is coupled with hexylboronic acid or its ester derivative.[11][12][13]

Experimental Protocol (Illustrative):

Reagents: To a degassed mixture of 1-bromoperylene, hexylboronic acid (1.2-1.5

equivalents), a palladium catalyst (e.g., Pd(PPh₃)₄ or PdCl₂(dppf)), and a base (e.g., K₂CO₃

or Cs₂CO₃) is added a degassed solvent system, typically a mixture of toluene and water or

THF and water.

Reaction Conditions: The reaction mixture is heated under an inert atmosphere (e.g., argon

or nitrogen) at reflux for several hours until the starting material is consumed (monitored by
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TLC).

Work-up: After cooling to room temperature, the mixture is diluted with an organic solvent

and washed with water. The organic layer is dried and the solvent is removed under reduced

pressure.

3.2.2. Stille Coupling Approach

Reaction: 1-Bromoperylene is coupled with hexyltributylstannane.[9][10]

Experimental Protocol (Illustrative):

Reagents: In a Schlenk flask, 1-bromoperylene, hexyltributylstannane (1.1-1.3 equivalents),

and a palladium catalyst (e.g., Pd(PPh₃)₄) are dissolved in a degassed anhydrous solvent

such as toluene or DMF.

Reaction Conditions: The mixture is heated under an inert atmosphere at a temperature

typically between 80-110 °C for several hours.

Work-up: After completion, the reaction is cooled and the solvent is removed. The residue is

then purified to remove the tin byproducts, often by column chromatography.

Purification of 1-Hexylperylene
Causality: High purity is crucial for obtaining reliable photophysical data and for the fabrication

of high-performance electronic devices. A combination of chromatography and recrystallization

is typically employed.

Protocol:

Column Chromatography: The crude 1-Hexylperylene is first purified by column

chromatography on silica gel using a gradient of a nonpolar eluent system (e.g.,

hexane/toluene) to separate the product from any remaining starting materials, catalyst

residues, and byproducts.

Recrystallization: The fractions containing the pure product are combined, the solvent is

evaporated, and the solid is further purified by recrystallization from a suitable solvent or
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solvent mixture (e.g., ethanol, isopropanol, or a mixture of hexane and ethyl acetate). This

step is critical for obtaining highly crystalline material.

Applications in Research and Development
The unique combination of the perylene core's optoelectronic properties and the processability

imparted by the hexyl chain makes 1-Hexylperylene a promising candidate for several areas

of research and development.
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Caption: Potential applications of 1-Hexylperylene.

Organic Field-Effect Transistors (OFETs): The enhanced solubility of 1-Hexylperylene
allows for the deposition of uniform thin films via solution-based techniques like spin-coating

or inkjet printing.[14][15] The hexyl chain can influence the molecular packing in the solid

state, which is a critical determinant of charge carrier mobility. As a p-type semiconductor, 1-
Hexylperylene could be investigated as the active layer in OFETs.[4]

Organic Light-Emitting Diodes (OLEDs): The high fluorescence quantum yield of the

perylene core makes 1-Hexylperylene a candidate for use as an emissive material in

OLEDs. The hexyl group can help to prevent aggregation-induced quenching in the solid

state, potentially leading to more efficient devices.

Organic Photovoltaics (OPVs): In OPVs, perylene derivatives can function as either donor or

acceptor materials. 1-Hexylperylene, with its strong absorption in the visible spectrum,

could be explored as a donor material in bulk heterojunction solar cells.
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Fluorescent Probes: The lipophilic nature of the hexyl chain combined with the fluorescent

perylene core makes this molecule a potential candidate for use as a fluorescent probe for

studying lipid membranes and other nonpolar environments.

Safety and Handling
Perylene and its derivatives should be handled with care in a laboratory setting.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,

gloves, and a lab coat.

Handling: Avoid inhalation of dust and contact with skin and eyes. Handle in a well-ventilated

area or in a fume hood.

Storage: Store in a cool, dry, and dark place in a tightly sealed container.

Toxicity: While specific toxicity data for 1-Hexylperylene is not available, polycyclic aromatic

hydrocarbons as a class can have toxic and carcinogenic properties.[16] Therefore, it is

prudent to treat this compound as potentially hazardous.

Conclusion
1-Hexylperylene stands as a promising organic semiconductor, leveraging the exceptional

photophysical properties of the perylene core with the enhanced processability afforded by the

hexyl substituent. This technical guide, by drawing upon the extensive knowledge base of

perylene chemistry, provides a solid foundation for researchers to explore the synthesis,

characterization, and application of this intriguing molecule. The detailed protocols and

mechanistic insights are intended to empower scientists in the fields of materials science,

organic electronics, and drug development to unlock the full potential of 1-Hexylperylene.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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